Cas no 551913-44-1 (piperidine,1-(cyanoacetyl)-3-methyl-)

piperidine,1-(cyanoacetyl)-3-methyl- structure
551913-44-1 structure
Product Name:piperidine,1-(cyanoacetyl)-3-methyl-
CAS No:551913-44-1
MF:C9H14N2O
MW:166.220262050629
CID:943487
PubChem ID:4642452
Update Time:2025-04-19

piperidine,1-(cyanoacetyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • piperidine,1-(cyanoacetyl)-3-methyl-
    • Piperidine, 1-(cyanoacetyl)-3-methyl- (9CI)
    • PIPERIDINE, 1-(CYANOACETYL)-3-METHYL-
    • 551913-44-1
    • DB-288779
    • AKOS000184517
    • SCHEMBL12957767
    • Inchi: 1S/C9H14N2O/c1-8-3-2-6-11(7-8)9(12)4-5-10/h8H,2-4,6-7H2,1H3
    • InChI Key: FUEGYJCOMXKCIL-UHFFFAOYSA-N
    • SMILES: O=C(CC#N)N1CCCC(C)C1

Computed Properties

  • Exact Mass: 166.11100
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.10000
  • LogP: 1.09648
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